Cas no 55847-46-6 (1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI))

1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI) is a heterocyclic organic compound featuring a triazole core substituted with an ethynyl group at the 5-position and a methyl group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ethynyl group offers versatility for click chemistry applications, enabling efficient coupling reactions, while the methyl substitution enhances stability. Its well-defined molecular framework is advantageous for designing targeted bioactive molecules, particularly in medicinal chemistry for drug discovery. The compound’s high purity and consistent performance ensure reliability in research and industrial applications, supporting advancements in specialty chemical development.

1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI) structure

55847-46-6 structure

Product Name:1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI)

CAS No:55847-46-6

MF:C₅H₅N₃

MW:107.113300085068

CID:851493

Update Time:2026-04-29

1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI)

1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-787686-0.05g	5-ethynyl-1-methyl-1H-1,2,4-triazole	55847-46-6	95%	0.05g	$229.0	2024-05-22
Enamine	EN300-787686-0.1g	5-ethynyl-1-methyl-1H-1,2,4-triazole	55847-46-6	95%	0.1g	$342.0	2024-05-22
Enamine	EN300-787686-0.25g	5-ethynyl-1-methyl-1H-1,2,4-triazole	55847-46-6	95%	0.25g	$487.0	2024-05-22
Enamine	EN300-787686-0.5g	5-ethynyl-1-methyl-1H-1,2,4-triazole	55847-46-6	95%	0.5g	$768.0	2024-05-22
Enamine	EN300-787686-1.0g	5-ethynyl-1-methyl-1H-1,2,4-triazole	55847-46-6	95%	1.0g	$986.0	2024-05-22
Enamine	EN300-787686-2.5g	5-ethynyl-1-methyl-1H-1,2,4-triazole	55847-46-6	95%	2.5g	$1931.0	2024-05-22
Enamine	EN300-787686-5.0g	5-ethynyl-1-methyl-1H-1,2,4-triazole	55847-46-6	95%	5.0g	$2858.0	2024-05-22
Enamine	EN300-787686-10.0g	5-ethynyl-1-methyl-1H-1,2,4-triazole	55847-46-6	95%	10.0g	$4236.0	2024-05-22
Aaron	AR00DYYZ-50mg	1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI)	55847-46-6	95%	50mg	$340.00	2025-02-14
Aaron	AR00DYYZ-100mg	1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI)	55847-46-6	95%	100mg	$496.00	2025-02-14

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI)

Research Brief on 1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI) (CAS: 55847-46-6): Recent Advances and Applications

The compound 1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI) (CAS: 55847-46-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have focused on the synthetic pathways for 1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI), with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the efficiency of its synthesis, reducing byproduct formation and improving scalability. This advancement is critical for its potential industrial-scale production.

In terms of biological activity, 1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI) has demonstrated promising inhibitory effects on specific enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters identified its potent activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. Further in vitro and in vivo studies are underway to validate these findings.

Another area of interest is the compound's role in antimicrobial research. Preliminary data from a 2024 study in Antimicrobial Agents and Chemotherapy indicate that derivatives of 1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI) exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. These findings underscore its potential as a scaffold for novel antibiotics.

Beyond its direct therapeutic applications, 1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI) is being explored as a versatile building block in medicinal chemistry. Its triazole core and ethynyl group offer opportunities for click chemistry applications, facilitating the development of targeted drug delivery systems and diagnostic probes. Recent work published in Chemical Communications highlights its utility in bioconjugation strategies.

In conclusion, 1H-1,2,4-Triazole,5-ethynyl-1-methyl-(9CI) (CAS: 55847-46-6) represents a multifaceted compound with significant potential in drug discovery and development. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in addressing unmet medical needs. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models.